Cas no 18749-71-8 (Sitoindoside I)

• Product Name: Sitoindoside I
• CAS No: 18749-71-8
• Molecular Formula: C₅₁H₉₀O₇
• Molecular Weight: 815.25600
• CID: 223353
• PubChem ID: 9832350

Sitoindoside I Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b)-stigmast-5-en-3-yl,6-hexadecanoate
• Sitoindoside I
• (3β)-Stigmast-5-en-3-yl 6-O-palmitoyl-β-D-glucopyranoside
• 6-naphthalen-2-ylamino-1H-pyrimidine-2,4-dione
• Sitosteryl (6'-O-palmitoyl)-3beta-D-glucopyranoside
• Stigmast-5-en-3-beta-6'-palmitoylglucopyranoside
• Stigmast-5-en-3beta-O-(6-O-hexadecanoyl-beta-D-glucopyranoside)
• beta-Sitosterol glucoside 6'-O-monopalmitate
• beta-Sitosteryl beta-D-glucoside monopalmitate
• beta-Sitosteryl-beta-D-glucoside-6-monopalmitate
• Longiside B
• [ "Longiside B" ]
• Sitosteryl (6'-O-palmitoyl)-3-β-D-glucopyranoside
• Stigmast-5-en-3β-yl 6-O-palmitoyl-β-D-glucopyranoside
• 3β-(6-O-Palmitoyl-β-D-glucopyranosyloxy)stigmasta-5-ene
• Stigmast-5-en-3β-yl 6-O-hexadecanoyl-β-D-glucopyranoside
• Esterified Steryl Glucosides
• CHEMBL4452244
• Longiside B;Sitoindoside;Daucosterol 6'-O-palmitate
• Q27136065
• 6'-(beta-sitosteryl-3-O-beta-D-glucopyranosidyl)hexadecanoate
• (3beta)-Stigmast-5-en-3-yl 6-O-palmitoyl-beta-D-glucopyranoside
• HY-N1239
• CHEBI:67595
• beta-sitosteryl-3-O-beta-D-glucopyranosyl-6'-O-palmitate
• CS-0016640
• 18749-71-8
• DTXSID301317443
• AKOS032962079
• ASGlu
• [(2R,3S,4S,5R,6R)-6-[[(3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl hexadecanoate
• (3beta)-stigmast-5-en-3-yl 6-O-hexadecanoyl-beta-D-glucopyranoside
• [6-[[17-(5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methyl hexadecanoate
• Sitosteryl (6/'-O-palmitoyl)-3-beta-D-glucopyranoside
• ST 29:1;O;Hex;FA 16:0
• Stigmast-5-en-3-ol; (3β,24S)-form, 3-O-(6-O-Hexadecanoyl-β-D-glucopyranoside)
• Sitosterol 3-O-beta-glucopyranoside
• Sitosterol-3beta-glucoside
• DA-57906
• ((2R,3S,4S,5R,6R)-6-(((3S,8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5-ethyl-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl)oxy)-3,4,5-trihydroxyoxan-2-yl)methyl hexadecanoate
• GLXC-16915
• 6-O-Palmitoyl-sitosteryl-ss-D-glucose

• InChIKey： JCLYMCVRBRHEHI-UHFFFAOYSA-N
• Inchi： InChI=1S/C51H90O7/c1-8-10-11-12-13-14-15-16-17-18-19-20-21-22-45(52)56-34-44-46(53)47(54)48(55)49(58-44)57-39-29-31-50(6)38(33-39)25-26-40-42-28-27-41(51(42,7)32-30-43(40)50)36(5)23-24-37(9-2)35(3)4/h25,35-37,39-44,46-49,53-55H,8-24,26-34H2,1-7H3
• SMILES： CC(C(CC)CCC(C1C2(C)C(C3C(CC2)C2(C)C(CC(OC4C(O)C(O)C(O)C(COC(CCCCCCCCCCCCCCC)=O)O4)CC2)=CC3)CC1)C)C

Computed Properties

• Exact Mass: 814.66900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 25
• Monoisotopic Mass: 814.669
• Heavy Atom Count: 58
• Complexity: 1250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.1
• Topological Polar Surface Area: 105A^2

Experimental Properties

• LogP: 11.88120
• PSA: 105.45000
• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives